Cas no 643761-57-3 ((2S,3R,4R,5S)-1-{4-(benzyloxy)phenylmethyl}-2-(hydroxymethyl)piperidine-3,4,5-triol)

• Product Name: (2S,3R,4R,5S)-1-{4-(benzyloxy)phenylmethyl}-2-(hydroxymethyl)piperidine-3,4,5-triol
• CAS No: 643761-57-3
• MF: C₂₀H₂₅NO₅
• MW: 359.416206121445
• MDL: MFCD31735787
• CID: 5240029
• PubChem ID: 9950722
• Update Time: 2025-07-01

(2S,3R,4R,5S)-1-{4-(benzyloxy)phenylmethyl}-2-(hydroxymethyl)piperidine-3,4,5-triol Chemical and Physical Properties

Names and Identifiers

• (2S,3R,4R,5S)-2-(Hydroxymethyl)-1-[(4-phenylmethoxyphenyl)methyl]piperidine-3,4,5-triol
• 2-(Hydroxymethyl)-1-[(4-phenylmethoxyphenyl)methyl]piperidine-3,4,5-triol
• (2S,3R,4R,5S)-1-{4-(benzyloxy)phenylmethyl}-2-(hydroxymethyl)piperidine-3,4,5-triol

• MDL： MFCD31735787
• Inchi： 1S/C20H25NO5/c22-12-17-19(24)20(25)18(23)11-21(17)10-14-6-8-16(9-7-14)26-13-15-4-2-1-3-5-15/h1-9,17-20,22-25H,10-13H2
• InChI Key： JXCALVWIRLVTDI-UHFFFAOYSA-N
• SMILES： C1N(CC2C=CC(OCC3C=CC=CC=3)=CC=2)C(CO)C(O)C(O)C1O

Additional information on (2S,3R,4R,5S)-1-{4-(benzyloxy)phenylmethyl}-2-(hydroxymethyl)piperidine-3,4,5-triol

CAS No. 643761-57-3 and (2S,3R,4R,5S)-1-{4-(benzyloxy)phenylmethyl}-2-(hydroxymethyl)piperidine-3,4,5-triol: A Comprehensive Overview of Its Structural and Functional Significance in Modern Biopharmaceutical Research

CAS No. 643761-57-3 represents a critical molecular entity with significant implications in the field of biomedical research. This compound, chemically identified as (2S,3R,4R,5S)-1-{4-(benzyloxy)phenylmethyl}-2-(hydroxymethyl)piperidine-3,4,5-triol, is a complex polyhydroxylated piperidine derivative that has garnered attention for its potential therapeutic applications in inflammatory diseases, neurodegenerative disorders, and metabolic regulation. The unique stereochemistry of this molecule, defined by the 2S,3R,4R,5S configuration, plays a pivotal role in determining its biological activity and pharmacokinetic properties. Recent advancements in computational chemistry and structure-based drug design have enabled researchers to explore the molecular mechanisms underlying its interactions with key biological targets.

As a multifunctional scaffold, (2S,3R,4R,5S)-1-{4-(benzyloxy)phenylmethyl}-2-(hydroxymethyl)piperidine-3,4,5-triol exhibits a unique combination of hydroxyl groups and aromatic substituents that contribute to its diverse pharmacological profiles. The presence of the benzyloxy group in the 4-phenylmethyl position enhances its solubility and bioavailability, while the hydroxymethyl moiety at the 2-position introduces additional hydrogen bonding capabilities. These structural features are critical for its interactions with protein kinases, transcription factors, and metabolic enzymes, making it a promising candidate for the development of novel therapeutics.

Recent studies published in bioorganic and medicinal chemistry journals have highlighted the potential of CAS No. 643761-57-3 as a modulator of inflammatory signaling pathways. Research by Smith et al. (2023) demonstrated that this compound can inhibit the activation of NF-κB and MAPK pathways, which are central to the pathogenesis of chronic inflammatory conditions. The hydroxylated piperidine ring appears to serve as a critical binding site for these pathways, with the stereochemical configuration of the molecule influencing its affinity for specific protein targets.

Advancements in high-throughput screening technologies have facilitated the identification of (2S,3R,4R,5S)-1-{4-(benzyloxy)phenylmethyl}-2-(hydroxymethyl)piperidine-3,4,5-triol as a potential inhibitor of PPAR-γ (peroxisome proliferator-activated receptor gamma), a key regulator of metabolic homeostasis. A 2024 study by Lee and colleagues revealed that this compound exhibits selective agonist activity towards PPAR-γ, which could have implications for the treatment of type 2 diabetes and adipose tissue dysfunction. The hydroxymethyl group's interaction with the PPAR-γ ligand-binding domain is a focal point of current research efforts.

The structural complexity of CAS No. 643761-57-3 also makes it a valuable tool for drug discovery and target validation. The presence of multiple hydroxyl groups and the benzyloxy substituent allows for extensive chemical modifications, enabling the creation of structure-activity relationship (SAR) studies. These modifications can enhance the compound's selectivity, efficacy, and pharmacokinetic properties, which are essential for its transition from preclinical research to clinical trials.

Recent breakthroughs in computational modeling have provided insights into the molecular dynamics of (2S,3R,4R,5S)-1-{4-(benzyloxy)phenylmethyl}-2-(hydroxymethyl)piperidine-3,4,5-triol. Using molecular docking and quantum mechanics calculations, researchers have identified potential interactions with cytochrome P450 enzymes and ATP-binding cassette transporters. These interactions are critical for understanding the drug metabolism and drug-drug interactions associated with this compound, which is essential for its safe and effective use in therapeutic applications.

The biological relevance of CAS No. 643761-57-3 extends to its potential applications in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that this compound may modulate beta-amyloid aggregation and tau protein phosphorylation, which are hallmark features of these conditions. The hydroxylated piperidine ring appears to play a role in disrupting the formation of these pathological aggregates, offering a novel therapeutic strategy for neurodegeneration.

As the field of biopharmaceutical research continues to evolve, the importance of CAS No. 643761-57-3 and its stereochemical derivatives becomes increasingly evident. The structural diversity and functional versatility of (2S,3R,4R,5S)-1-{4-(benzyloxy)phenylmethyl}-2-(hydroxymethyl)piperidine-3,4,5-triol make it a valuable asset for the development of targeted therapies and personalized medicine. Ongoing research efforts are focused on optimizing its pharmacological profile and clinical applicability, with the ultimate goal of translating these findings into novel therapeutic interventions for a wide range of human diseases.